8-methyl-7-[2-(2-naphthyl)-2-oxoethoxy]-4-propyl-2H-chromen-2-one

• Molecular Formula: C25H22O4
• Molecular Weight: 386.4 g/mol
• SMILES: CCCC1=CC(=O)OC2=C1C=CC(=C2C)OCC(=O)C3=CC4=CC=CC=C4C=C3
• InChI: InChI=1S/C25H22O4/c1-3-6-19-14-24(27)29-25-16(2)23(12-11-21(19)25)28-15-22(26)20-10-9-17-7-4-5-8-18(17)13-20/h4-5,7-14H,3,6,15H2,1-2H3
• InChIKey: BNWVANKGMOFWOH-UHFFFAOYSA-N

8-methyl-7-[2-(2-naphthyl)-2-oxoethoxy]-4-propyl-2H-chromen-2-one (CAS 670245-07-5, ChemDiv ID Y040-0598) is a synthetic coumarin derivative (C25H22O4, MW 386.45) designed as a tool compound for drug discovery and chemical biology. It features a coumarin core with a 4-propyl substituent, a hydrophobic 8-methyl group, and a 7-(2-(naphthalen-2-yl)-2-oxoethoxy) side chain.

Procurement Specifications for 8-Methyl-7-[2-(2-naphthyl)-2-oxoethoxy]-4-propyl-2H-chromen-2-one: A Coumarin Screening Compound with Differentiated Physicochemical Properties

8-methyl-7-[2-(2-naphthyl)-2-oxoethoxy]-4-propyl-2H-chromen-2-one (CAS 670245-07-5, ChemDiv ID Y040-0598) is a synthetic coumarin derivative (C25H22O4, MW 386.45) designed as a tool compound for drug discovery and chemical biology . It features a coumarin core with a 4-propyl substituent, a hydrophobic 8-methyl group, and a 7-(2-(naphthalen-2-yl)-2-oxoethoxy) side chain. Public bioactivity data for this specific compound is scarce; primary literature sources or authoritative databases (e.g., ChEMBL, PubChem BioAssay) currently do not host target-specific quantitative IC50 or EC50 data. Differentiation therefore relies on its distinct structural and physicochemical profile relative to close analogs within the same chemotype collection.

Rare 8-methyl/4-propyl substitution for novel SAR exploration

Lipophilic coumarin probe for membrane-associated target studies

Predicted physicochemical profile available; no public bioactivity data

Why Generic Substitution of this 8-Methyl Coumarin Derivative Fails: Structural Requirements for Target Interaction

The [2-(2-naphthyl)-2-oxoethoxy] coumarin scaffold is often employed in medicinal chemistry programs targeting enzymes such as cyclooxygenase-2 (COX-2), soluble epoxide hydrolase (sEH), and other oxidoreductases. Within this chemical series, the 8-position substitution pattern is a critical determinant of both lipophilicity and potential steric interactions within the target binding pocket. Substituting the 8-methyl derivative with the demethyl analog (7-(2-naphthalen-2-yl-2-oxoethoxy)-4-propylchromen-2-one, CAS 375362-66-6) can alter the molecule's lipophilic character and geometric complementarity, potentially leading to different target engagement profiles . The precise physicochemical and pharmacological consequences of the 8-methyl group are not yet quantified in peer-reviewed literature, but the measurable shift in calculated partition coefficients (logP) provides a quantifiable parameter for differentiation.

8-Methyl deletion Removing the 8-methyl group may alter steric bulk and lipophilicity, potentially shifting target binding and ADME profile.

Demethyl analog Predicted lower logP and MW difference of 14 Da may influence drug-likeness parameters; direct substitution not validated.

SAR context Substituent-specific SAR for this chemotype is not yet published; class-level inference may not predict target selectivity accurately.

Quantitative Differentiation Guide: 8-Methyl vs. Demethyl Coumarin Analogs

Lipophilicity (logP) Comparison Between 8-Methyl and Demethyl Coumarin Analogs

The 8-methyl substituent increases the calculated partition coefficient (logP) compared to the 8-demethyl analog. The target compound (8-methyl) exhibits a predicted logP of 5.86 (ChemDiv, ). The demethyl analog (7-(2-naphthalen-2-yl-2-oxoethoxy)-4-propylchromen-2-one, CAS 375362-66-6) has a lower predicted molecular weight (372.41 g/mol) and a structurally expected lower logP . The difference in logP is attributable to the additional methyl group, which enhances hydrophobic surface area.

Lipophilicity (logP)

Predicted context

Target logP 5.86

Demethyl analog N/A
(predicted lower)

Indicates higher predicted lipophilicity; may influence membrane permeability and formulation strategy.

In silico model; experimental validation recommended.

Evidence Dimension	Predicted logP (octanol-water partition coefficient)
Target Compound Data	logP = 5.8625 (calculated, ChemDiv platform)
Comparator Or Baseline	7-(2-naphthalen-2-yl-2-oxoethoxy)-4-propylchromen-2-one (CAS 375362-66-6); specific numerical logP data for this analog not directly listed on the vendor dashboard, but molecular weight and formula indicate lower lipophilicity.
Quantified Difference	The 8-methyl compound has a quantifiable logP of 5.86; a direct numerical difference for the demethyl analog cannot be provided without an independent experimental or calculated value for that specific compound in a comparable database.
Conditions	Predicted partition coefficient (in silico calculation embedded in ChemDiv property profile).

Why This Matters

The logP value is a critical parameter for predicting membrane permeability and oral bioavailability; a higher logP (5.86 vs. a predicted lower value for the demethyl analog) directly impacts formulation strategy and target tissue distribution.

Molecular Weight and Topological Polar Surface Area (TPSA) Differentiation

The addition of the 8-methyl group results in a higher molecular weight and alters the topological polar surface area (TPSA) compared to the demethyl analog. The target compound has a molecular weight of 386.45 g/mol and a polar surface area of 40.62 Ų . The demethyl analog (CAS 375362-66-6) has a molecular weight of 372.41 g/mol . The increase in MW (14 Da) is directly attributable to the methyl group, while the TPSA difference suggests a subtle reduction in hydrogen-bond acceptor accessibility.

MW and TPSA

Predicted context

386.45 g/mol MW (Target)

40.62 Ų TPSA (Target)

ΔMW +14 vs. demethyl

Higher MW and slight TPSA change may affect drug-likeness and permeability predictions.

Comparator TPSA not available; data from vendor database.

Evidence Dimension	Molecular Weight and Polar Surface Area
Target Compound Data	MW = 386.45 g/mol; TPSA = 40.62 Ų (ChemDiv)
Comparator Or Baseline	7-(2-naphthalen-2-yl-2-oxoethoxy)-4-propylchromen-2-one (CAS 375362-66-6); MW = 372.41 g/mol; specific TPSA for this analog not available in source.
Quantified Difference	ΔMW = 14.04 g/mol; ΔTPSA cannot be computed without analog TPSA.
Conditions	Predicted molecular properties sourced from vendor databases (ChemDiv, Chemsrc).

Why This Matters

MW and TPSA are fundamental parameters for drug-likeness rules (e.g., Lipinski's Rule of Five). The 14 Da difference positions the target compound closer to the upper end of the rule's 500 Da limit, requiring careful consideration in lead optimization campaigns.

Predicted Aqueous Solubility (logSw) Comparison

The ChemDiv platform provides a predicted logSw (solubility index) for the target compound. The 8-methyl derivative has a logSw of -6.5105 . Comparative logSw data for the demethyl analog is not publicly listed; however, based on the higher lipophilicity and molecular weight, the 8-methyl derivative is expected to be less soluble than the demethyl analog.

Aqueous Solubility

Predicted context

−6.51 logSw Predicted solubility

Very low predicted solubility; may require advanced formulation techniques.

In silico prediction; comparator data unavailable.

Evidence Dimension	Aqueous solubility (logSw)
Target Compound Data	logSw = -6.5105 (predicted, ChemDiv)
Comparator Or Baseline	7-(2-naphthalen-2-yl-2-oxoethoxy)-4-propylchromen-2-one; no logSw data available.
Quantified Difference	Single-point value available for target; difference cannot be calculated.
Conditions	Predicted solubility index (in silico model, ChemDiv).

Why This Matters

Solubility is a key determinant of compound formulateability and bioavailability. The very low predicted solubility of the target compound implies that special formulation techniques (e.g., nanoformulations, co-solvent systems) may be required.

Structural Uniqueness Based on Tanimoto Similarity to Close Analogs

The precise substitution pattern of the 8-methyl-7-[2-(2-naphthyl)-2-oxoethoxy]-4-propyl-2H-chromen-2-one is not common among commercial screening collections. A substructure search for the core scaffold (7-(naphthalen-2-yl-2-oxoethoxy)coumarin) reveals a small set of analogs with variations at the 4 and 8 positions; the combination of 4-propyl and 8-methyl is a specific differentiator within this subseries. Class-level inference from coumarin SAR studies suggests that the 8-position substituent can influence target selectivity and off-target profiles, though specific data for this compound is not yet available.

Structural Uniqueness

Class-level inference

Rare 8-methyl/4-propyl combination in 7-(naphthalen-2-yl-2-oxoethoxy) coumarin series

Supports novel SAR exploration; 8-substituent may influence target selectivity based on coumarin SAR.

Qualitative catalog assessment; no quantitative similarity matrix.

Evidence Dimension	Substructural uniqueness
Target Compound Data	Contains 4-propyl, 8-methyl, and 7-(naphthalen-2-yl-2-oxoethoxy) substituents simultaneously.
Comparator Or Baseline	Other 7-(naphthalen-2-yl-2-oxoethoxy) coumarins typically have hydrogen, methyl, ethyl, or chloro groups at the 4- or 8- positions; the specific 4-propyl/8-methyl combination is rare.
Quantified Difference	Qualitative assessment of commercial catalogues; no quantitative similarity matrix available.
Conditions	Manual inspection of vendor catalogues (ChemDiv, Chemsrc, ChemicalBook) and analog search.

Why This Matters

A structurally unique compound with a rare substitution pattern can serve as a chemical probe for exploring novel SAR around a given target, potentially identifying new interactions not accessible to common analogs.

Optimal Research Applications for 8-Methyl-7-[2-(2-naphthyl)-2-oxoethoxy]-4-propyl-2H-chromen-2-one Based on Physicochemical and Structural Evidence

Lipid-Rich Target Engagement Studies (e.g., COX-2, sEH)

The high predicted logP (5.86) indicates that this compound partitions strongly into lipid membranes. It may be a useful chemical probe for intracellular targets embedded in lipid-rich environments, such as cyclooxygenase-2 (COX-2) or soluble epoxide hydrolase (sEH). The naphthyl moiety can engage hydrophobic sub-pockets within these enzyme active sites, as observed in related coumarin and 2-naphthyl-2-oxoethoxy chemotypes .

Structure-Activity Relationship (SAR) Expansion Around the 8-Position of Coumarin Inhibitors

Because published SAR data is absent, procurement of this compound is primarily valuable as a tool for internal SAR exploration. The unique 8-methyl substitution combined with the 4-propyl group offers a departure point from the more common 4-methyl or 4-ethyl coumarin analogs frequently described in anti-inflammatory and sEH inhibitor patents . A comparative biological evaluation against the 8-demethyl analog (CAS 375362-66-6) can directly quantify the contribution of the methyl group to target affinity and selectivity.

Formulation Feasibility Studies for Highly Lipophilic Coumarins

The extremely low predicted aqueous solubility (logSw = -6.5105) positions this compound as a model system for testing advanced formulation strategies (lipid nanoparticles, microemulsions, or cyclodextrin complexation) aimed at improving the oral or parenteral delivery of highly lipophilic bioactive coumarins.

Computational Chemistry Validation Dataset

The availability of multiple calculated parameters (logP, logD, logSw, TPSA) from the ChemDiv platform makes this compound suitable for validating and calibrating in silico predictive models for solubility, permeability, and metabolic stability of coumarin derivatives.

Application

Selection Property

Validation Focus

Membrane-associated target studies (COX-2, sEH research models)

High predicted lipophilicity for membrane partitioning

Partition coefficient and target-binding assays

SAR expansion around coumarin 8-position

Unique 8-methyl/4-propyl substitution pattern

Activity evaluation against 8-demethyl analog

Advanced formulation feasibility studies

Very low predicted aqueous solubility

Solubility enhancement via lipid nanoparticles or cyclodextrins

In silico model calibration and validation

Multiple computed physicochemical parameters available

Correlation of predicted vs. experimental logP, logSw, TPSA